Cas no 1805287-88-0 (6-Amino-3-bromo-4-(difluoromethyl)-2-methoxypyridine)

• Product Name: 6-Amino-3-bromo-4-(difluoromethyl)-2-methoxypyridine
• CAS No: 1805287-88-0
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4852763
• Update Time: 2025-06-27

6-Amino-3-bromo-4-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-bromo-4-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C7H7BrF2N2O/c1-13-7-5(8)3(6(9)10)2-4(11)12-7/h2,6H,1H3,(H2,11,12)
• InChI Key： PHBXWYXZPYDEBC-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=CC=1C(F)F)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1

Additional information on 6-Amino-3-bromo-4-(difluoromethyl)-2-methoxypyridine

Introduction to 6-Amino-3-bromo-4-(difluoromethyl)-2-methoxypyridine (CAS No. 1805287-88-0)

6-Amino-3-bromo-4-(difluoromethyl)-2-methoxypyridine, identified by its CAS number 1805287-88-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule, featuring a pyridine core, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of multiple functional groups, including an amino group, a bromo substituent, a difluoromethyl group, and a methoxy group, makes it a valuable scaffold for designing novel bioactive molecules.

The compound's structural attributes not only contribute to its chemical reactivity but also influence its pharmacological properties. The pyridine ring is a common motif in many biologically active agents, often serving as a key pharmacophore that interacts with biological targets. In particular, the amino group can participate in hydrogen bonding interactions, enhancing binding affinity to biological receptors, while the bromo and difluoromethyl groups can modulate lipophilicity and metabolic stability. The methoxy group further adds to the compound's complexity, potentially influencing its solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. These tools have been instrumental in understanding how modifications at specific positions on the pyridine ring can alter the biological activity of 6-Amino-3-bromo-4-(difluoromethyl)-2-methoxypyridine. For instance, studies have shown that the introduction of electron-withdrawing groups like the difluoromethyl moiety can enhance binding interactions with certain enzymes and receptors, making this compound a promising candidate for further development.

The pharmaceutical industry has been actively exploring derivatives of this compound for their potential therapeutic applications. Researchers are particularly interested in its role as a precursor for kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The bromo substituent on the pyridine ring provides a handle for further chemical modifications, allowing chemists to explore various synthetic pathways that could lead to more potent and selective kinase inhibitors.

Moreover, the methoxy group on the pyridine ring has been found to play a crucial role in stabilizing certain conformations of the molecule, which can be critical for its interaction with biological targets. This structural feature has prompted investigations into how variations around this moiety can impact the overall pharmacokinetic profile of 6-Amino-3-bromo-4-(difluoromethyl)-2-methoxypyridine. Such studies are essential for optimizing drug candidates for clinical use.

In addition to its applications in oncology, this compound has shown promise in other therapeutic areas. For example, it has been investigated as a potential intermediate in the synthesis of antimicrobial agents. The unique combination of functional groups on its structure allows for diverse chemical transformations that can lead to novel antibiotics capable of targeting resistant bacterial strains.

The synthesis of 6-Amino-3-bromo-4-(difluoromethyl)-2-methoxypyridine is another area where significant progress has been made. Modern synthetic methodologies have enabled more efficient and scalable production processes for this compound. These advancements are crucial for ensuring an adequate supply of starting materials for drug discovery programs and for reducing costs associated with large-scale manufacturing.

The safety and environmental considerations associated with handling this compound are also important aspects that researchers take into account. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure worker safety and minimize environmental impact. This includes using appropriate personal protective equipment (PPE) and following good laboratory practices (GLP) during synthesis and characterization.

The regulatory landscape governing the use of such compounds is continually evolving. Regulatory agencies like the FDA and EMA provide guidelines that ensure compounds like 6-Amino-3-bromo-4-(difluoromethyl)-2-methoxypyridine are developed and tested responsibly. Compliance with these regulations is essential for advancing new drugs through clinical trials and into market approval.

In conclusion, 6-Amino-3-bromo-4-(difluoromethyl)-2-methoxypyridine represents a fascinating compound with numerous potential applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing new bioactive molecules across various therapeutic areas. As research continues to uncover new ways to utilize this compound, it is likely to remain at the forefront of drug discovery efforts in the coming years.